![molecular formula C17H16N2OS B2528821 2-((2-Cyanophenyl)sulfanyl)-N-isopropylbenzenecarboxamide CAS No. 477885-84-0](/img/structure/B2528821.png)
2-((2-Cyanophenyl)sulfanyl)-N-isopropylbenzenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-((2-Cyanophenyl)sulfanyl)-N-phenylbenzenecarboxamide” is a chemical compound with the molecular formula C20H14N2OS . It has a molecular weight of 330.41 . The compound is in solid form .
Synthesis Analysis
While specific synthesis methods for “2-((2-Cyanophenyl)sulfanyl)-N-isopropylbenzenecarboxamide” are not available, similar compounds have been synthesized from methyl-2-(2-cyanophenyl)acetates by selective amidation using AlMe3 as a catalyst .Molecular Structure Analysis
The InChI code for the compound is 1S/C20H14N2OS/c21-14-15-8-4-6-12-18(15)24-19-13-7-5-11-17(19)20(23)22-16-9-2-1-3-10-16/h1-13H,(H,22,23) .Physical and Chemical Properties Analysis
The compound is a solid .Scientific Research Applications
Sulfonamides: Therapeutic and Diagnostic Potential
Sulfonamides, including structures similar to 2-((2-Cyanophenyl)sulfanyl)-N-isopropylbenzenecarboxamide, have demonstrated a broad spectrum of therapeutic applications due to their significant biological properties. These compounds have been investigated for their roles as carbonic anhydrase inhibitors (CAIs), cyclooxygenase 2 (COX2) inhibitors, and receptor tyrosine kinase inhibitors, among others. Their versatility is evident in their use in treating conditions ranging from glaucoma and tumors to microbial infections (Carta, Scozzafava, & Supuran, 2012). This diversity underscores the sulfonamide group's potential in drug development, particularly for antitumor and diagnostic applications.
Sulfonamides and Environmental Impact
Concerns about the environmental presence of sulfonamides, stemming from their widespread use in healthcare and veterinary medicine, have been addressed in recent studies. These compounds, due to their persistence and bioactivity, can influence microbial populations in the biosphere, potentially impacting human health on a global scale. The necessity for sustainable use and management of these compounds is highlighted to mitigate risks associated with their environmental dissemination (Baran, Adamek, Ziemiańska, & Sobczak, 2011).
Antioxidant Activity and Analytical Methods
Sulfonamides and their derivatives have also been explored for their antioxidant properties, contributing to their therapeutic potential. Analytical methods for determining these activities include various spectrophotometric and electrochemical assays, which are crucial for assessing the antioxidant capacity of complex samples. This area of research supports the development of sulfonamide-based antioxidants, which could have significant implications for treating oxidative stress-related conditions (Munteanu & Apetrei, 2021).
Metal Sulfides: Applications Beyond
While not directly related to the specific chemical structure of this compound, research into metal sulfides has shown promising applications in renewable energy, highlighting the broader context of sulfide compounds in scientific research. These materials have been studied for their electrocatalytic, photocatalytic, and photoelectrochemical properties, particularly in water splitting for hydrogen production. The controlled fabrication and functionalization of metal sulfides underscore their potential in addressing future energy and environmental challenges (Chandrasekaran et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
2-(2-cyanophenyl)sulfanyl-N-propan-2-ylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2OS/c1-12(2)19-17(20)14-8-4-6-10-16(14)21-15-9-5-3-7-13(15)11-18/h3-10,12H,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FURNYMRBJGXQEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC=CC=C1SC2=CC=CC=C2C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.